Cas no 140837-27-0 (Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-)

Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]- structure
140837-27-0 structure
Product name:Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-
CAS No:140837-27-0
MF:C15H24N2
MW:232.36446
CID:1296748
PubChem ID:15121448

Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-
    • AKOS000138980
    • 140837-27-0
    • 2-[(2,6-Dimethyl-1-piperidinyl)methyl]benzenemethanamine
    • DTXSID901199904
    • Inchi: InChI=1S/C15H24N2/c1-12-6-5-7-13(2)17(12)11-15-9-4-3-8-14(15)10-16/h3-4,8-9,12-13H,5-7,10-11,16H2,1-2H3
    • InChI Key: YKLGOIXNKXXNKX-UHFFFAOYSA-N
    • SMILES: CC1CCCC(N1CC2=CC=CC=C2CN)C

Computed Properties

  • Exact Mass: 232.19412
  • Monoisotopic Mass: 232.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.